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Compound of Interest

Compound Name: Sudan |

Cat. No.: B15565820

The synthesis of Sudan I (1-phenylazo-2-naphthol) is a classic example of an azo coupling
reaction, which falls under the broader category of electrophilic aromatic substitution. The
process involves two primary stages:

» Diazotization: Aniline is converted into a diazonium salt by treating it with nitrous acid (HNO2)
in cold conditions (typically 0-5 °C). Nitrous acid is generated in situ by reacting sodium
nitrite (NaNO:2) with a strong acid like hydrochloric acid (HCI). The resulting
benzenediazonium chloride is a weak electrophile.

e Azo Coupling: The diazonium salt is then coupled with an electron-rich aromatic compound,
in this case, 2-naphthol (B-naphthol). The 2-naphthol is typically dissolved in an alkaline
solution (e.g., sodium hydroxide) to form the more reactive phenoxide ion. The electrophilic
diazonium ion attacks the electron-rich naphthoxide ion, usually at the C1 position, to form
the azo compound, Sudan I.

Reactant and Product Data

For any laboratory procedure, understanding the properties and hazards of all chemicals is
critical.

Table 1: Physicochemical and Safety Data for Key Compounds
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Molar Mass ( Melting Point
Compound Formula Key Hazards
g/mol) (°C)
Toxic if
swallowed,
inhaled, orin
contact with skin;
N Suspected
Aniline CeHsNH:2 93.13 -6

carcinogen and
mutagen;

Causes serious
eye damage.[1]

[2](3]

Oxidizer; Toxic if
swallowed;
Causes serious

Sodium Nitrite NaNO:2 69.00 271 eye irritation;
Very toxic to
aquatic life.[4][5]
[6]

Harmful if
swallowed or
inhaled; Causes

2-Naphthol C10HsO 144.17 121-123 _Se_”ofls eye
irritation; Very
toxic to aquatic
life.[7][8][9][10]
[11]

Unstable,
especially when
dry or heated;

Benzenediazoniu potentially

] CeHsN2Cl 140.57 Decomposes ]

m chloride explosive.[12]
Must be used
immediately in

situ.
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Suspected
carcinogen; May

Sudan | C16H12N20 248.28 131-133 cause skin
sensitization.[13]
[14][15]

General Experimental Workflow

The following outlines a generalized workflow for this type of synthesis. It is not a protocol. All
steps must be performed by trained professionals in a properly equipped chemical fume hood
with appropriate personal protective equipment.

o Diazotization of Aniline:

[¢]

Aniline is dissolved in aqueous hydrochloric acid.

o The solution is cooled to 0-5 °C in an ice-salt bath. Maintaining this low temperature is
crucial as the diazonium salt is unstable at higher temperatures.[16]

o A pre-cooled aqueous solution of sodium nitrite is added dropwise to the aniline
hydrochloride solution. The addition must be slow to control the exothermic reaction and
maintain the temperature below 5 °C.

o The reaction mixture is stirred for a short period in the cold to ensure complete formation
of the benzenediazonium chloride solution. The resulting solution should be used
immediately in the next step.

o Preparation of Coupling Agent:

o In a separate beaker, 2-naphthol is dissolved in an aqueous sodium hydroxide solution.
This deprotonates the hydroxyl group to form the sodium naphthoxide, which is more
reactive towards the diazonium salt.

e Azo Coupling Reaction:

o The cold benzenediazonium chloride solution is slowly added to the cold 2-naphthol
solution with vigorous stirring.
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o An intensely colored orange-red precipitate of Sudan | should form immediately.

o The mixture is stirred in the ice bath for a period to ensure the reaction goes to
completion.

e |solation and Purification:

o The crude Sudan | precipitate is collected by vacuum filtration.

o The solid is washed with cold water to remove inorganic salts and other water-soluble
impurities.

o The crude product is typically purified by recrystallization from a suitable solvent, such as
glacial acetic acid or ethanol, to yield the final product.

o The purified product is dried under vacuum.
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Caption: General workflow for the synthesis of Sudan I.
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Critical Safety Considerations

o Personal Protective Equipment (PPE): A chemical-resistant lab coat, nitrile gloves, and
splash-proof safety goggles are mandatory at all times. All manipulations must be performed
inside a certified chemical fume hood.

e Chemical Hazards:

o

Aniline: Is toxic and a suspected carcinogen.[3][17] It can be absorbed through the skin.
All contact should be avoided.

o Sodium Nitrite: Is a strong oxidizer and toxic if ingested.[18][19] It should not be mixed
with combustible materials.

o Acids/Bases: Concentrated HCI| and NaOH are corrosive and should be handled with
extreme care.

o Sudan I: Is a suspected carcinogen and potential skin sensitizer.[13][14] Inhalation of the
dust and skin contact should be minimized.

o Reaction Control: The diazotization reaction is exothermic and produces an unstable
intermediate. Strict temperature control (0-5 °C) is essential to prevent decomposition of the
diazonium salt, which can release nitrogen gas and potentially lead to uncontrolled side
reactions. Diazonium salts should never be isolated in a dry state as they can be explosive.
[12]

o Waste Disposal: All chemical waste, including filtrate and leftover reagents, must be
disposed of according to institutional and local environmental regulations for hazardous
chemical waste. Azo dyes are environmental pollutants and should not be discharged into
the sewer system.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.carlroth.com/medias/SDB-9931-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzODMwMTR8YXBwbGljYXRpb24vcGRmfGFEVXlMMmhrTVM4NU1qTXpNRGc1TXpNeE1qTXdMMU5FUWw4NU9UTXhYMGxGWDBWT0xuQmtaZ3w4YzM2NzhiOGRkN2RjYjlkNmEyNDU5NDgwNWNjOGNmY2JlMGI0MzMwNmE4ZWVmYWFiMWM0ZmY3M2QzYWJiN2Qx
https://download.basf.com/p1/000000000030046436_SDS_GEN_PH/en/Sodium_Nitrite_HQ_free_flowing_%28non-food_grade%29_Safety_Data_Sheet_Philippines_English.pdf
https://www.carlroth.com/medias/SDB-8604-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTM2NDJ8YXBwbGljYXRpb24vcGRmfGFHUTNMMmhrTVM4NU1UYzRPVEkxTURNNU5qUTJMMU5FUWw4NE5qQTBYMGRDWDBWT0xuQmtaZ3xiNGM0NThkYmY3YTM5ZDljNWRkNGVkZWMyNTZiOGMwNGZkMjEyNzZhYzEzZTkxYTVhMjQ3MjcyZWYzMjU1YTU1
https://www.chemos.de/import/data/msds/GB_en/7632-00-0-A0004314-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC156972500&productDescription=2-NAPHTHOL+98%25+250GR2-NAPHTHO&vendorId=VN00032119&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Naphthol_1149_4.0.pdf
https://dept.harpercollege.edu/chemistry/sds/2-Naphthol.pdf
https://www.carlroth.com/medias/SDB-22KY-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODYyMTZ8YXBwbGljYXRpb24vcGRmfGFHUmtMMmcwWXk4NU1UY3lOVEUxTVRreU9EWXlMMU5FUWw4eU1rdFpYMGRDWDBWT0xuQmtaZ3w1MmJkODljNWUyN2RkNDEzOGU5MzA3ZWYyOGQwNGExYjk5NmZlOTQ5NjlkYTQ3NTk3MDFkMjIwZTg5ZjcxNjgy
https://www.lobachemie.com/lab-chemical-msds/MSDS-2NAPHTHOL-CASNO-135-19-04761-EN.aspx
https://www.askiitians.com/forums/11-grade-chemistry-others/list-a-few-properties-of-benzene-diazonium-chlorid-25_476490.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9489556.htm
https://pubchem.ncbi.nlm.nih.gov/compound/752211-63-5
https://brainly.in/question/5025273
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.chemtradelogistics.com/wp-content/uploads/2020/08/SDS-Sodium_Nitrite_High_Purity_Special_Granular_Grade-EN.pdf
https://www.hillbrothers.com/pdf/downloads/msds/n/sn-cs12000.pdf
https://www.benchchem.com/product/b15565820#protocol-for-synthesizing-sudan-i-in-a-laboratory-setting
https://www.benchchem.com/product/b15565820#protocol-for-synthesizing-sudan-i-in-a-laboratory-setting
https://www.benchchem.com/product/b15565820#protocol-for-synthesizing-sudan-i-in-a-laboratory-setting
https://www.benchchem.com/product/b15565820#protocol-for-synthesizing-sudan-i-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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